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Compound of Interest

Compound Name: 4-Hydroxypentanoic acid

Cat. No.: B078609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxypentanoic acid, a short-chain hydroxy fatty acid, is a molecule of growing interest in

various industrial and pharmaceutical applications. As its use becomes more widespread, a

thorough understanding of its environmental fate is crucial for assessing its ecological impact

and ensuring its safe handling and disposal. This technical guide provides a comprehensive

overview of the current knowledge regarding the environmental fate of 4-hydroxypentanoic
acid, including its biodegradation, abiotic degradation, and mobility in soil and water. Due to

the limited availability of direct experimental data for 4-hydroxypentanoic acid, this guide

incorporates data from structurally similar compounds, such as valeric acid and other short-

chain hydroxy acids, to provide a scientifically grounded assessment.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-hydroxypentanoic acid is

presented in Table 1. These properties are essential for predicting its behavior in the

environment.

Table 1: Chemical and Physical Properties of 4-Hydroxypentanoic Acid
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Property Value Reference

Molecular Formula C₅H₁₀O₃ --INVALID-LINK--

Molecular Weight 118.13 g/mol --INVALID-LINK--

Water Solubility High (miscible) Inferred from structure

Vapor Pressure Low Inferred from structure

Log Kₒw (Octanol-Water

Partition Coefficient)
-0.2 (estimated) --INVALID-LINK--

Environmental Fate Assessment Workflow
The assessment of the environmental fate of 4-hydroxypentanoic acid follows a logical

progression, as depicted in the workflow diagram below. This involves evaluating its

degradation pathways (both biotic and abiotic) and its mobility in various environmental

compartments.
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Environmental Fate Assessment Workflow for 4-Hydroxypentanoic Acid
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Hypothetical Aerobic Biodegradation Pathway of 4-Hydroxypentanoic Acid
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OECD 301B Experimental Workflow
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[https://www.benchchem.com/product/b078609#environmental-fate-of-4-hydroxypentanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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